4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole

• IUPAC Name: 4-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C16H17N5O3S2/c22-26(23,14-4-1-3-13-15(14)20-25-19-13)21-9-5-12(6-10-21)11-24-16-17-7-2-8-18-16/h1-4,7-8,12H,5-6,9-11H2
• InChI Key: SHXCWADONHFEBR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CC=N2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H17N5O3S2
• Molecular Weight: 391.5 g/mol

Description

4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and diverse properties, which make it a promising candidate for use in scientific research.

Scientific Research Applications

The unique structure and properties of 4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole make it a promising candidate for use in scientific research. This compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. In biochemistry, it has been used as a tool for studying protein-protein interactions and enzyme activity. In materials science, it has been used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in disease processes. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which play important roles in cell signaling and regulation. By inhibiting these enzymes, this compound may be able to modulate various cellular processes and potentially treat certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific application and context. In medicinal chemistry, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In biochemistry, it has been used to study protein-protein interactions and enzyme activity. In materials science, it has been used as a building block for the synthesis of new materials with unique properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole in lab experiments include its unique structure and properties, which make it a promising candidate for use in various fields. However, there are also limitations to its use, including the complex synthesis method and potential toxicity at high concentrations. Careful consideration should be given to the specific application and context of use when deciding whether to use this compound in lab experiments.

Future Directions

There are many potential future directions for research involving 4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole. Some possible areas of focus include the development of new therapeutic agents for the treatment of cancer and inflammation, the study of protein-protein interactions and enzyme activity, and the synthesis of new materials with unique properties. Other potential future directions include the investigation of the compound's toxicity and potential side effects, as well as the development of new synthesis methods to improve its purity and stability. Overall, the unique structure and properties of this compound make it a promising candidate for further research and development in a variety of fields.

Synthesis Methods

The synthesis of 4-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole is a complex process that involves several steps. The most commonly used method for synthesis involves the reaction of 2,1,3-benzothiadiazole-4-sulfonic acid with piperidine and pyrimidine-2-carboxylic acid, followed by the addition of a reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product. Other methods involve the use of different reagents and reaction conditions, but the overall goal is to produce a pure and stable compound that can be used in scientific research.